Cas no 622405-78-1 (m-PEG4-NHS ester)

• Product Name: m-PEG4-NHS ester
• CAS No: 622405-78-1
• MF: C₁₄H₂₃NO₈
• MW: 333.33432507515
• MDL: MFCD11041112
• CID: 1636582
• PubChem ID: 172089015
• Update Time: 2025-09-18

m-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanoate
• N-Succinimidyl 4,7,10,13-Tetraoxatetradecanoate
• M2186
• N-hydroxysuccinimidyl 3-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-propanoate
• 4,7,10,13-Tetraoxatetradecanoic Acid N-Succinimidyl Ester
• 1-(4,7,10,13-tetraoxatetradecan-1-oyloxy)pyrrolidine-2,5-dione
• Methyl-PEG4-NHS Ester
• AmbotzPEG1880
• mPEG3-NHS
• mPEG3-NHS Ester
• mPEG4-NHS Ester
• 1-[(1-Oxo-4,7,10,13-tetraoxatetradec-1-yl)oxy]-2,5-pyrrolidinedione
• m-PEG4-NHS ester
• Methyl-PEG4-NHSEster
• Methyl-(PEG)4-NHS
• m-dPEG(R)4-NHS ester
• mPEG3-CH2CH2COONHS Ester
• BIPG1622
• MAYFFZZPEREGBQ-UHFFFAOYSA-N
• AK176356
• 4,7,10,13-Tetraoxatetradecanoic
• 2,5-Dioxopyrrolidin-1-yl 2,5,8,11-tetraoxatetradecan-14-oate
• N-Succinimid

• MDL： MFCD11041112
• Inchi： 1S/C14H23NO8/c1-19-6-7-21-10-11-22-9-8-20-5-4-14(18)23-15-12(16)2-3-13(15)17/h2-11H2,1H3
• InChI Key： MAYFFZZPEREGBQ-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 333.14236669 g/mol
• Monoisotopic Mass: 333.14236669 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.33
• XLogP3: -1.4
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (47 g/l) (25 º C),

m-PEG4-NHS ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Other Chemical additives
• Other Chemical Reagents